Cas no 2138086-15-2 (5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde
• CAS No: 2138086-15-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5834326
• PubChem ID: 165492556
• Update Time: 2025-05-23

5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138086-15-2
• 5-(3,3-dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde
• EN300-1154044
• 5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C13H16O2/c1-13(2)7-3-4-10(8-13)12-6-5-11(9-14)15-12/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： IUTVXXFAOBSWSL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=CC(C)(C)CCC1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde

5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde: A Comprehensive Overview

5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde, also known by its CAS number 2138086-15-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with an aldehyde group and a substituted cyclohexene moiety. The presence of the cyclohexene ring introduces a degree of complexity to the molecule, making it a valuable subject for both theoretical and experimental studies.

The structure of this compound is particularly notable due to the presence of the 3,3-dimethylcyclohexene group. This substituent not only influences the physical properties of the molecule but also plays a crucial role in its reactivity. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex molecules, particularly in the context of drug discovery and material development. The furan ring, on the other hand, contributes to the molecule's aromaticity and stability, making it a versatile building block in organic synthesis.

The synthesis of 5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde involves a series of carefully controlled reactions. Researchers have employed various methodologies to construct this compound, including coupling reactions and oxidation processes. One notable approach involves the use of transition metal catalysts to facilitate key transformations. These methods have been optimized to ensure high yields and selectivity, making them suitable for large-scale production.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been explored as a potential lead compound for drug development due to its unique electronic properties and structural features. Recent studies have demonstrated its ability to interact with specific biological targets, suggesting its potential as a therapeutic agent. Additionally, its use in materials science has been investigated, particularly in the development of novel polymers and coatings.

The latest research on this compound has focused on understanding its electronic properties and reactivity under various conditions. Computational studies have provided insights into its molecular orbitals and electronic transitions, which are critical for predicting its behavior in different chemical environments. Experimental work has complemented these findings by examining its stability under thermal and photochemical conditions.

In conclusion, 5-(3,3-Dimethylcyclohex-1-en-1-yl)furan-2-carbaldehyde is a compound with significant potential in multiple fields. Its unique structure and reactivity make it an attractive target for further research and development. As our understanding of this compound continues to grow, it is likely to find even more applications in both academic and industrial settings.